Cas no 864770-82-1 (tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate)

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate structure
864770-82-1 structure
Product Name:tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
CAS No:864770-82-1
MF:C19H27BN2O4
MW:358.239685297012
MDL:MFCD13195073
CID:837848
PubChem ID:57415707
Update Time:2024-10-26

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • 1-N-Boc-3-methyl-indazole-5-boronic acid pinacol ester
    • 1-N-Boc-3-Methylindazole-5-boronic acid pinacol ester
    • tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate
    • 1,1-dimethylethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • 1-BOC-3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE
    • 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indazo
    • N-boc-3-methyl-5-indazoleboronic acid pinacol ester
    • FQAORYQTZLGOBK-UHFFFAOYSA-N
    • C19H27BN2O4
    • 3554AC
    • MB13495
    • OR360108
    • AX8164807
    • ST24031773
    • 1,1-Dimethylethyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate (ACI)
    • 3-Methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)indazole-1-carboxylic acid tert-butyl ester
    • AKOS015999146
    • tert-butyl 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole-1-carboxylate
    • DTXSID70725470
    • SCHEMBL2355889
    • J-524558
    • TERT-BUTYL3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDAZOLE-1-CARBOXYLATE
    • MFCD13195073
    • 1-Boc-3-methyl-1H-indazole-5-boronic acid pinacol ester
    • (1-(TERT-BUTOXYCARBONYL)-3-METHYL-1H-INDAZOL-5-YL)BORONIC ACID PINACOL ESTER
    • CS-0085367
    • 1-N-Boc-3-Methylindazole-5-boronic acid pinacolester
    • 864770-82-1
    • EN300-4722386
    • MDL： MFCD13195073
    • Inchi： 1S/C19H27BN2O4/c1-12-14-11-13(20-25-18(5,6)19(7,8)26-20)9-10-15(14)22(21-12)16(23)24-17(2,3)4/h9-11H,1-8H3
    • InChI Key： FQAORYQTZLGOBK-UHFFFAOYSA-N
    • SMILES： O=C(N1C2C(=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)C(C)=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 358.20600
  • Monoisotopic Mass: 358.2063875g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.12
  • Boiling Point: 476℃
  • Flash Point: 242℃
  • PSA: 62.58000
  • LogP: 3.42710

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Security Information

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Pricemore >>

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tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Production Method

Production Method 1

24424-99-5 24424-99-5
552331-16-5 552331-16-5
73183-34-3 73183-34-3
864770-82-1 864770-82-1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  4 h, rt
1.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  6 h, 80 °C; 80 °C → rt
Reference
Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer
Zhu, Wei; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035

Production Method 2

198477-89-3 198477-89-3
864770-82-1 864770-82-1
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) ;  24 h, reflux; reflux → rt
1.2 Reagents: Water ;  cooled
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  4 h, rt
2.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  6 h, 80 °C; 80 °C → rt
Reference
Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer
Zhu, Wei; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035

Production Method 3

93777-26-5 93777-26-5
864770-82-1 864770-82-1
Reaction Conditions
1.1 Solvents: Diethyl ether ;  0 °C; 1 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  cooled
1.3 Reagents: Manganese oxide (MnO2) Solvents: 1,4-Dioxane ;  4 h, reflux
2.1 Reagents: Hydrazine hydrate (1:1) ;  24 h, reflux; reflux → rt
2.2 Reagents: Water ;  cooled
3.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  4 h, rt
3.2 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ;  6 h, 80 °C; 80 °C → rt
Reference
Design, Synthesis, and Pharmacological Evaluation of Novel Multisubstituted Pyridin-3-amine Derivatives as Multitargeted Protein Kinase Inhibitors for the Treatment of Non-Small Cell Lung Cancer
Zhu, Wei; et al, Journal of Medicinal Chemistry, 2017, 60(14), 6018-6035

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Raw materials

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Preparation Products

tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate Related Literature

864770-82-1 (tert-butyl 3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazole-1-carboxylate) Related Products

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